Cas no 77787-85-0 (Hexacosanoic acid, 3,5-dioxo-)

• Product Name: Hexacosanoic acid, 3,5-dioxo-
• CAS No: 77787-85-0
• MF: C₂₆H₄₈O₄
• MW: 424.656929016113
• CID: 535523
• PubChem ID: 71403231
• Update Time: 2025-04-19

Hexacosanoic acid, 3,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• Hexacosanoic acid, 3,5-dioxo-
• 3,5-dioxohexacosanoic acid
• SCHEMBL3181597
• DTXSID30824155
• 77787-85-0

• Inchi： 1S/C26H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(27)22-25(28)23-26(29)30/h2-23H2,1H3,(H,29,30)
• InChI Key： QWXQXTUTIXYVJD-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(=O)O)=O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 424.35544
• Monoisotopic Mass: 424.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 24
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids